Cas no 1361575-73-6 (Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate
• CAS No: 1361575-73-6
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4799726
• Update Time: 2025-10-28

Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)9-4-7(17)5-18-12(9)8-2-6(14)3-10(15)11(8)16/h2-5H,1H3
• InChI Key： KLHYVXBZYCNLRB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C(=O)OC)=CC(=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate

Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate

Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate is a highly specialized chemical compound with the CAS number 1361575-73-6. This compound belongs to the class of fluorinated nicotinates, which are derivatives of nicotinic acid (a form of vitamin B3). The molecule is characterized by its unique structure, featuring a fluorine atom at the 5-position of the nicotinate ring and a trichlorophenyl group attached at the 2-position. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate typically involves a multi-step process. Initially, the nicotinic acid derivative is synthesized through nucleophilic substitution or coupling reactions. The introduction of the fluorine atom at the 5-position requires precise control over reaction conditions to ensure regioselectivity. Subsequently, the trichlorophenyl group is introduced via a substitution reaction, often utilizing aryl halides and appropriate catalysts. The final step involves methylation to convert the acid into its methyl ester form.

Recent studies have highlighted the potential applications of Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate in various fields. In agricultural science, this compound has shown promise as a precursor for bioactive molecules with pest-repellent properties. Researchers have reported that derivatives of this compound exhibit enhanced stability and efficacy when used in formulations designed to protect crops from insects and pathogens.

Furthermore, in pharmaceutical research, Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate has been explored as a potential lead compound for drug development. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry. Studies have demonstrated that this compound can modulate enzyme activity and influence cellular signaling pathways, suggesting its potential role in treating various diseases.

Another area of interest is the use of this compound in materials science. The trichlorophenyl group imparts aromatic stability and electronic properties that make it suitable for applications in organic electronics. Researchers have investigated its use in creating novel materials for organic light-emitting diodes (OLEDs) and sensors. Preliminary results indicate that derivatives of this compound can enhance device performance by improving charge transport properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate. Results suggest that under controlled conditions, the compound undergoes slow degradation due to its stable aromatic structure. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, ongoing research aims to optimize the synthesis of this compound while exploring its diverse applications. Collaborative efforts between chemists and biologists are expected to unlock new possibilities for this versatile molecule. As advancements continue to emerge, Methyl 5-fluoro-2-(2,3,5-trichlorophenyl)nicotinate stands as a testament to the innovative potential of modern chemical science.